4-(3-Cyanophenyl)-2-methylphenol, 95%

• IUPAC Name: 3-(4-hydroxy-3-methylphenyl)benzonitrile
• InChI: InChI=1S/C14H11NO/c1-10-7-13(5-6-14(10)16)12-4-2-3-11(8-12)9-15/h2-8,16H,1H3
• InChI Key: BCPNVTPBTGALSM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CC=CC(=C2)C#N)O
• Molecular Formula: C14H11NO
• DSSTOX Substance ID: DTXSID80683693
• Molecular Weight: 209.24 g/mol
• CAS RN: 1262000-55-4

Description

4-(3-Cyanophenyl)-2-methylphenol, 95% (4-CPMP) is an organic compound that is widely used in scientific research. It is a derivative of phenol, and is also known as 4-cyanophenyl-2-methyl phenol. 4-CPMP is a white crystalline solid with a melting point of 145-147 °C. It is soluble in water, ethanol, and methanol, and is insoluble in ether and chloroform. 4-CPMP has a variety of uses in the laboratory, including as a reagent, an intermediate, and a catalyst.

Scientific Research Applications

4-CPMP is widely used in scientific research. It is used as a reagent in the synthesis of a variety of compounds, including pharmaceuticals, pesticides, and dyes. It is also used as an intermediate in the synthesis of a variety of compounds, including polymers and catalysts. 4-CPMP is also used as a catalyst in the synthesis of a variety of compounds, including polymers and pharmaceuticals.

Mechanism of Action

4-CPMP is a nucleophilic reagent that can react with electrophiles. The reaction of 4-CPMP with electrophiles is believed to involve a nucleophilic substitution mechanism. This mechanism involves the nucleophilic attack of the 4-CPMP on the electrophile, followed by the displacement of the leaving group and the formation of a new bond.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-CPMP are not well understood. However, it is known to be a mild irritant when exposed to the skin or eyes. It is also known to be toxic if ingested.

Advantages and Limitations for Lab Experiments

The main advantage of 4-CPMP is its wide range of applications in the laboratory. It is a versatile reagent that can be used in the synthesis of a variety of compounds. Additionally, it is relatively easy to synthesize in the laboratory, making it an attractive option for laboratory experiments. The main limitation of 4-CPMP is its toxicity. It is a mild irritant and is toxic if ingested, making it important to take appropriate safety precautions when handling the compound.

Future Directions

The future directions for 4-CPMP are numerous. Further research is needed to better understand the biochemical and physiological effects of the compound. Additionally, further research is needed to develop new methods of synthesis and to explore the potential applications of the compound in the laboratory. Finally, further research is needed to develop new methods of using the compound in the laboratory, such as in the synthesis of polymers and pharmaceuticals.

Synthesis Methods

4-CPMP can be synthesized in the laboratory using a variety of methods. The most common method is the reaction of 4-bromo-2-methylphenol with potassium cyanide in methanol. This reaction produces 4-CPMP as a white crystalline solid. Other methods of synthesis include the reaction of 4-chloro-2-methylphenol with potassium cyanide, the reaction of 4-chloro-2-methylphenol with potassium ferrocyanide, and the reaction of 4-bromo-2-methylphenol with sodium cyanide.